Cas no 1022091-46-8 ((5,7-difluoro-quinolin-6-yl)-acetic acid)

• Product Name: (5,7-difluoro-quinolin-6-yl)-acetic acid
• CAS No: 1022091-46-8
• MF: C₁₁H₇F₂NO₂
• MW: 223.175589799881
• CID: 2137753
• PubChem ID: 57742335
• Update Time: 2025-10-28

(5,7-difluoro-quinolin-6-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (5,7-difluoro-quinolin-6-yl)-acetic acid
• 2-(5,7-difluoroquinolin-6-yl)acetic acid
• SCHEMBL1329756
• 6-Quinolineacetic acid, 5,7-difluoro-
• SB69605
• 2-(5,7-Difluoroquinolin-6-yl)aceticacid
• 1022091-46-8
• LBRGDCKCWSNZOE-UHFFFAOYSA-N
• DB-290005

• Inchi： 1S/C11H7F2NO2/c12-8-5-9-6(2-1-3-14-9)11(13)7(8)4-10(15)16/h1-3,5H,4H2,(H,15,16)
• InChI Key： LBRGDCKCWSNZOE-UHFFFAOYSA-N
• SMILES： FC1C2=CC=CN=C2C=C(C=1CC(=O)O)F

Computed Properties

• Exact Mass: 223.04448479g/mol
• Monoisotopic Mass: 223.04448479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on (5,7-difluoro-quinolin-6-yl)-acetic acid

(5,7-difluoro-quinolin-6-yl)-acetic acid and Its Significance in Modern Chemical Biology

The compound with the CAS number 1022091-46-8, specifically identified as (5,7-difluoro-quinolin-6-yl)-acetic acid, represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its unique quinoline scaffold modified with fluorine atoms, has garnered significant attention due to its potential applications in pharmaceutical research and drug development. The structural features of this molecule, particularly the presence of fluorine substituents at the 5th and 7th positions of the quinoline ring, contribute to its distinct chemical properties and biological activities.

In recent years, the field of medicinal chemistry has seen a surge in the exploration of quinoline derivatives for their diverse pharmacological effects. Quinolines are well-known for their antimicrobial, antimalarial, and anticancer properties, and the introduction of fluorine atoms into these structures often enhances their bioavailability and metabolic stability. The compound (5,7-difluoro-quinolin-6-yl)-acetic acid is no exception, offering a promising scaffold for further chemical modifications and biological evaluations.

The fluorine atoms in (5,7-difluoro-quinolin-6-yl)-acetic acid play a crucial role in modulating the electronic properties of the quinoline ring. Fluorine is an electronegative element that can influence the reactivity and binding affinity of a molecule to biological targets. This characteristic makes fluorinated quinolines particularly valuable in the design of drugs that require precise interactions with enzymes or receptors. The acetic acid moiety at the 6th position further enhances the versatility of this compound, allowing for additional functionalization and derivatization to tailor its biological profile.

Recent studies have highlighted the potential of fluorinated quinolines as inhibitors of various kinases and other enzymes implicated in cancer progression. For instance, research has demonstrated that certain fluoroquinolines exhibit potent inhibitory effects on tyrosine kinases, which are key players in signal transduction pathways involved in cell growth and survival. The compound (5,7-difluoro-quinolin-6-yl)-acetic acid has been investigated for its ability to disrupt these pathways, offering a potential therapeutic strategy against certain types of cancer.

Beyond oncology, (5,7-difluoro-quinolin-6-yl)-acetic acid has shown promise in other areas of medical research. Its structural motif is reminiscent of known bioactive molecules used in treatments for infectious diseases and inflammatory conditions. The fluoro substituents may contribute to enhanced binding to target proteins by improving hydrophobic interactions or by influencing conformational changes upon binding. This dual functionality makes it an attractive candidate for further exploration in drug discovery programs targeting a wide range of diseases.

The synthesis of (5,7-difluoro-quinolin-6-yl)-acetic acid presents unique challenges due to the need for precise functionalization at multiple positions on the quinoline ring. Advanced synthetic methodologies, including cross-coupling reactions and metal-catalyzed transformations, are often employed to achieve the desired regioselectivity and yield. The development of efficient synthetic routes is crucial for scaling up production and conducting extensive biological evaluations.

In conclusion, (5,7-difluoro-quinolin-6-yl)-acetic acid (CAS no. 1022091-46-8) is a structurally intriguing compound with significant potential in chemical biology and drug development. Its unique combination of fluorine substituents and an acetic acid side chain provides a versatile platform for designing novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing some of the most pressing challenges in modern medicine.